Cas no 6213-90-7 (cis-3-chlorocrotonic acid)

• Product Name: cis-3-chlorocrotonic acid
• CAS No: 6213-90-7
• MF: C₄H₅ClO₂
• MW: 120.53430056572
• CID: 864000
• PubChem ID: 643137
• Update Time: 2025-10-23

cis-3-chlorocrotonic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-chlorocrotonic acid
• (2Z)-3-chlorobut-2-enoic acid
• (E)-3-chlorocrotonic acid
• (Z)-3-Chlor-2-butensaeure
• (Z)-3-chloro-2-butenoic acid
• 2-Butenoic acid, 3-chloro-
• 3-Chloro-2-butenoic acid
• 3-Chloro-cis-crotonic acid
• 3-chloro-trans-crotonic acid
• 3-Chlor-trans-crotonsaeure
• AC1LD6KH
• b3-2
• c1-3(5)2-4(6)7
• C4H5ClO2
• Crotonic acid, (Z)-
• h2H,1H3,(H,6,7)
• 55831-56-6
• (Z)-3-chlorobut-2-enoic acid
• 2-Butenoic acid, 3-chloro-,(2Z)-
• NSC244775
• AKOS006380125
• G39004
• 3-Chlorocrotonic acid
• NSC-89559
• NSC-244775
• cis-.beta.-Chlorocrotonic acid
• 6213-90-7
• 2-butenoic acid, 3-chloro-, (2Z)-
• CS-0245046
• 3-chlorobut-2-enoicacid
• 3-chlorobut-2-enoic acid
• (Z)-3-chlorobutenoic acid
• DB-009268
• NSC 244775
• NSC26132
• SCHEMBL243448
• NSC89559
• EN300-298575
• (2Z)-3-Chloro-2-butenoic acid
• ss-Chlorcrotonsaure
• DTXSID70349115
• NSC-26132

• Inchi： 1S/C4H5ClO2/c1-3(5)2-4(6)7/h2H,1H3,(H,6,7)/b3-2-
• InChI Key： XBOTUWGQYMHUFO-IHWYPQMZSA-N
• SMILES： Cl/C(=C\C(=O)O)/C

Computed Properties

• Exact Mass: 119.99785
• Monoisotopic Mass: 119.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on cis-3-chlorocrotonic acid

Exploring the Versatility of cis-3-Chlorocrotonic Acid (CAS No. 6213-90-7): Properties, Applications, and Market Trends

cis-3-Chlorocrotonic acid (CAS No. 6213-90-7) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This unsaturated carboxylic acid, characterized by its chlorinated crotonic acid structure, serves as a valuable intermediate in synthetic chemistry. With the growing demand for fine chemicals and customized molecular building blocks, understanding the properties and applications of cis-3-chlorocrotonic acid becomes crucial for researchers and industry professionals alike.

The molecular structure of cis-3-chlorocrotonic acid features a chlorine atom at the 3-position of the crotonic acid backbone, with the carboxylic acid group and chlorine substituent arranged in a cis configuration. This specific spatial arrangement contributes to its unique reactivity profile, making it particularly useful in stereoselective synthesis. Current trends in green chemistry and sustainable synthesis have increased interest in such specialized intermediates that can enable more efficient synthetic routes with reduced environmental impact.

One of the primary applications of cis-3-chlorocrotonic acid lies in its role as a building block for pharmaceutical intermediates. The compound's ability to participate in various name reactions such as Michael additions and nucleophilic substitutions makes it valuable for constructing complex molecular architectures. Recent publications highlight its use in developing novel bioactive compounds, particularly in the context of addressing current challenges in drug discovery and medicinal chemistry.

In material science, cis-3-chlorocrotonic acid derivatives have shown potential in creating specialized polymers with tailored properties. The presence of both the carboxylic acid functionality and the chlorine substituent allows for dual modification pathways, enabling the design of materials with specific characteristics. This aligns well with the growing market demand for high-performance materials in electronics, coatings, and specialty adhesives.

The synthesis and handling of cis-3-chlorocrotonic acid require careful consideration of its chemical properties. As with many chlorinated organic compounds, proper storage conditions and handling procedures are essential to maintain its stability and purity. The compound typically appears as a white to off-white crystalline solid at room temperature, with solubility characteristics that vary depending on the solvent system and temperature conditions.

Market analysis indicates steady growth in demand for fine chemical intermediates like cis-3-chlorocrotonic acid, driven by expanding applications in pharmaceutical research and specialty chemicals. Manufacturers are increasingly focusing on developing efficient and scalable synthesis routes to meet this demand while addressing environmental concerns through green chemistry principles. Recent advancements in catalytic processes and flow chemistry have opened new possibilities for the production of such intermediates with improved efficiency and reduced waste generation.

Quality control aspects of cis-3-chlorocrotonic acid production are critical, particularly for pharmaceutical applications. Analytical methods such as HPLC analysis, GC-MS, and NMR spectroscopy are routinely employed to ensure product purity and confirm the cis configuration of the final material. These quality assurance measures align with the stringent requirements of regulatory bodies governing pharmaceutical ingredients and fine chemicals.

Emerging research directions involving cis-3-chlorocrotonic acid include its potential application in bioconjugation chemistry and the development of targeted drug delivery systems. The compound's reactive sites offer opportunities for creating cleavable linkers or functional handles in bioconjugates, a field that has gained significant attention in recent years for therapeutic applications. Additionally, its use in organocatalysis and as a ligand precursor in metal-catalyzed reactions continues to be an area of active investigation.

From a regulatory perspective, cis-3-chlorocrotonic acid is generally regarded as a research chemical with specific handling requirements. Users should consult relevant safety data sheets and implement appropriate laboratory safety protocols when working with this compound. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation systems are recommended for its manipulation in laboratory settings.

The future outlook for cis-3-chlorocrotonic acid appears promising, with potential applications expanding into new areas of chemical research and industrial applications. As synthetic methodologies continue to evolve and the demand for specialized chemical building blocks grows, compounds like cis-3-chlorocrotonic acid will likely play an increasingly important role in enabling innovative solutions across multiple scientific disciplines. Researchers and industry professionals are encouraged to explore the full potential of this versatile intermediate in their respective fields.